Cas no 1361863-67-3 (2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid)

• Product Name: 2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid
• CAS No: 1361863-67-3
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• MDL: MFCD25446615
• CID: 4784467
• Update Time: 2025-10-12

2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid

• MDL： MFCD25446615
• Inchi： 1S/C12H6Cl2FNO2/c13-6-1-2-7(9(14)5-6)11-10(15)8(12(17)18)3-4-16-11/h1-5H,(H,17,18)
• InChI Key： YOMKADYZSGXBNL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(C(=O)O)C=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid

2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic Acid: A Comprehensive Overview

2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid, identified by the CAS number 1361863-67-3, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound belongs to the class of isonicotinic acids, which are derivatives of nicotinic acid, a well-known component of the vitamin B complex. The presence of a 2,4-dichlorophenyl group and a fluoro substituent in its structure introduces unique chemical properties that make it an interesting subject for research and development.

The molecular structure of 2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid consists of a central isonicotinic acid moiety with two substituents: a 2,4-dichlorophenyl group attached at the second position and a fluorine atom at the third position. This arrangement imparts distinct electronic and steric effects, which influence its reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Researchers have explored its role in the development of anti-inflammatory agents, where its ability to modulate specific cellular pathways has shown potential. Additionally, its fluorinated derivative has been investigated for its anti-tumor properties, with studies indicating selective cytotoxicity against cancer cells while sparing normal cells.

In terms of synthesis, 2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The physical properties of this compound are also worth noting. It exhibits a melting point in the range of 180-190°C, making it suitable for thermal stability studies. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in organic reactions. Furthermore, spectroscopic analyses (IR, NMR) have confirmed its structural integrity and provided insights into its bonding characteristics.

From an environmental standpoint, understanding the degradation pathways of 2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid is crucial for assessing its ecological impact. Recent research has shown that under aerobic conditions, it undergoes microbial degradation through hydrolytic cleavage and oxidative processes. This information is vital for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 2-(2,4-Dichlorophenyl)-3-fluoroisonicotinic acid (CAS No. 1361863-67-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities make it a valuable asset in contemporary research and development efforts. As scientific understanding continues to evolve, this compound is expected to play an increasingly significant role in advancing innovative solutions across various fields.